ethyl 4-[(2-fluorobenzyl)amino]-1-piperidinecarboxylate

• IUPAC Name: ethyl 4-[(2-fluorophenyl)methylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C15H21FN2O2/c1-2-20-15(19)18-9-7-13(8-10-18)17-11-12-5-3-4-6-14(12)16/h3-6,13,17H,2,7-11H2,1H3
• InChI Key: HDVGOGPGMYFKBO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NCC2=CC=CC=C2F
• Molecular Formula: C15H21FN2O2
• Molecular Weight: 280.34 g/mol

Description

Ethyl 4-[(2-fluorobenzyl)amino]-1-piperidinecarboxylate, also known as EFAP, is a chemical compound that belongs to the class of piperidinecarboxylates. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience.

Mechanism of Action

The mechanism of action of ethyl 4-[(2-fluorobenzyl)amino]-1-piperidinecarboxylate involves the inhibition of various enzymes and receptors in the body. ethyl 4-[(2-fluorobenzyl)amino]-1-piperidinecarboxylate has been found to inhibit the activity of acetylcholinesterase, an enzyme that is responsible for the breakdown of acetylcholine in the brain. This inhibition results in an increase in the levels of acetylcholine, which is a neurotransmitter that is involved in various cognitive processes. ethyl 4-[(2-fluorobenzyl)amino]-1-piperidinecarboxylate has also been found to inhibit the activity of monoamine oxidase-B, an enzyme that is responsible for the breakdown of dopamine in the brain. This inhibition results in an increase in the levels of dopamine, which is a neurotransmitter that is involved in various motor and cognitive processes.
Biochemical and Physiological Effects:
ethyl 4-[(2-fluorobenzyl)amino]-1-piperidinecarboxylate has been found to exhibit various biochemical and physiological effects in the body. ethyl 4-[(2-fluorobenzyl)amino]-1-piperidinecarboxylate has been shown to reduce oxidative stress and inflammation in the brain, which is beneficial for the treatment of various neurodegenerative diseases. ethyl 4-[(2-fluorobenzyl)amino]-1-piperidinecarboxylate has also been found to improve cognitive function and memory in animal models. In addition, ethyl 4-[(2-fluorobenzyl)amino]-1-piperidinecarboxylate has been found to exhibit analgesic effects, which is beneficial for the treatment of pain.

Advantages and Limitations for Lab Experiments

Ethyl 4-[(2-fluorobenzyl)amino]-1-piperidinecarboxylate has several advantages for lab experiments. ethyl 4-[(2-fluorobenzyl)amino]-1-piperidinecarboxylate is a relatively stable compound that can be easily synthesized and purified. ethyl 4-[(2-fluorobenzyl)amino]-1-piperidinecarboxylate can be easily modified to generate various analogs that can be used for structure-activity relationship studies. However, ethyl 4-[(2-fluorobenzyl)amino]-1-piperidinecarboxylate has several limitations for lab experiments. ethyl 4-[(2-fluorobenzyl)amino]-1-piperidinecarboxylate has poor solubility in water, which can limit its use in in vivo studies. In addition, ethyl 4-[(2-fluorobenzyl)amino]-1-piperidinecarboxylate has poor bioavailability, which can limit its use in drug development.

Future Directions

Ethyl 4-[(2-fluorobenzyl)amino]-1-piperidinecarboxylate has significant potential for future research. One of the major future directions for ethyl 4-[(2-fluorobenzyl)amino]-1-piperidinecarboxylate is the development of analogs that exhibit improved solubility and bioavailability. In addition, ethyl 4-[(2-fluorobenzyl)amino]-1-piperidinecarboxylate can be used as a lead compound for the development of drugs that target various diseases such as cancer and neurodegenerative diseases. ethyl 4-[(2-fluorobenzyl)amino]-1-piperidinecarboxylate can also be used as a tool compound for the study of various enzymes and receptors in the body. Overall, ethyl 4-[(2-fluorobenzyl)amino]-1-piperidinecarboxylate has significant potential for future research and development in various fields.

Synthesis Methods

Ethyl 4-[(2-fluorobenzyl)amino]-1-piperidinecarboxylate can be synthesized using a multi-step process that involves the reaction of various reagents. The first step involves the reaction of 2-fluorobenzylamine with ethyl 4-chloro-1-piperidinecarboxylate in the presence of a base such as potassium carbonate. This reaction results in the formation of ethyl 4-[(2-fluorobenzyl)amino]-1-piperidinecarboxylate. The compound can be further purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

Ethyl 4-[(2-fluorobenzyl)amino]-1-piperidinecarboxylate has been extensively studied for its potential applications in various fields. One of the major applications of ethyl 4-[(2-fluorobenzyl)amino]-1-piperidinecarboxylate is in medicinal chemistry. ethyl 4-[(2-fluorobenzyl)amino]-1-piperidinecarboxylate has been found to exhibit significant activity against various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. ethyl 4-[(2-fluorobenzyl)amino]-1-piperidinecarboxylate has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In addition, ethyl 4-[(2-fluorobenzyl)amino]-1-piperidinecarboxylate has been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.